Cas no 1184917-64-3 (3-Amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid)

• Product Name: 3-Amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid
• CAS No: 1184917-64-3
• MF: C₁₁H₈FNO₂S
• MW: 237.250124931335
• CID: 4774812
• PubChem ID: 42609221
• Update Time: 2025-10-29

3-Amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid
• AK00745924
• AKOS015919138
• BS-14449
• 1184917-64-3
• CS-0161144
• D80279
• 3-Amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C11H8FNO2S/c12-7-3-1-2-6(4-7)9-5-8(13)10(16-9)11(14)15/h1-5H,13H2,(H,14,15)
• InChI Key： GITCHLVBEMEQSQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=CC=C(C=1)F)N

Computed Properties

• Exact Mass: 237.02597783g/mol
• Monoisotopic Mass: 237.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.6

Additional information on 3-Amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid

3-Amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid (CAS No. 1184917-64-3)

3-Amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid is a structurally complex organic compound with the CAS registry number 1184917-64-3. This compound belongs to the class of thiophene derivatives, which are widely studied in various fields of chemistry and materials science due to their unique electronic properties and potential applications in drug design, organic electronics, and as building blocks for more complex molecules. The molecule consists of a thiophene ring system substituted with an amino group at position 2, a fluorophenyl group at position 5, and a carboxylic acid group at position 2. This combination of functional groups makes it a versatile compound with potential for further chemical modifications and applications.

The thiophene ring in 3-Amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid is a five-membered aromatic heterocycle containing one sulfur atom. The presence of the amino group (-NH2) at position 2 introduces nucleophilic properties, while the carboxylic acid group (-COOH) at the same position imparts acidic characteristics. The fluorophenyl substituent at position 5 adds electron-withdrawing effects due to the electronegativity of the fluorine atom, which can influence the electronic properties of the entire molecule. These features make this compound a valuable substrate for various chemical reactions, including coupling reactions, amidations, and other transformations that can lead to functionalized derivatives.

Recent studies have highlighted the potential of thiophene derivatives like 3-Amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid in drug discovery. The compound's structure allows for interactions with various biological targets, such as enzymes and receptors, making it a promising candidate for developing bioactive molecules. For instance, researchers have explored its ability to act as a precursor for designing inhibitors of kinases or other enzymes involved in disease pathways. The amino and carboxylic acid groups provide sites for further functionalization, enabling the creation of bioisosteric replacements or prodrugs that enhance pharmacokinetic properties.

In addition to its biological applications, 3-Amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid has shown promise in materials science. Thiophene-based materials are known for their role in organic electronics, particularly in applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs). The fluorine substituent in this compound can modulate the electronic properties of the material, potentially improving charge transport characteristics or enhancing stability under operational conditions. Recent advancements in synthetic methodologies have enabled the scalable synthesis of such compounds, making them more accessible for large-scale applications.

The synthesis of 3-Amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid typically involves multi-step processes that combine principles from organic synthesis and heterocyclic chemistry. One common approach involves the coupling of an appropriate thioamide or thiourea derivative with an aryl halide in the presence of a palladium catalyst to form the thiophene ring system. Subsequent functionalization steps can introduce the amino and carboxylic acid groups through methods such as hydrolysis or amide bond formation. Researchers have also explored greener synthetic routes using microwave-assisted synthesis or enzymatic catalysis to improve reaction efficiency and reduce environmental impact.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study its electronic structure, revealing insights into its frontier molecular orbitals and reactivity patterns. These computational studies have guided experimental efforts to optimize synthetic pathways and predict potential interactions with biological targets.

In conclusion, 3-Amino-5-(3-fluorophenyl)thiophene-2-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an attractive candidate for further research in drug discovery, materials science, and organic synthesis. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.